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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B12321000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of CY5.5-COOH chloride, a near-infrared fluorescent dye, in both dimethyl

sulfoxide (DMSO) and various aqueous buffers. This document outlines key chemical

properties, quantitative solubility data, detailed experimental protocols, and visual workflows to

aid researchers in the effective use of this fluorophore in their experimental designs.

Core Chemical Properties
CY5.5-COOH chloride is a member of the cyanine dye family, characterized by two nitrogen-

containing heterocycles linked by a polymethine bridge. The presence of a carboxylic acid

group provides a reactive handle for conjugation to biomolecules.

Property Value

Molecular Formula C₄₀H₄₃ClN₂O₂

Molecular Weight 619.2 g/mol [1]

Excitation Maximum (λex) ~673-678 nm

Emission Maximum (λem) ~694-710 nm[2]

Solubility Profile: A Tale of Two Solvents
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The solubility of CY5.5-COOH chloride is highly dependent on the solvent system employed. A

clear understanding of its behavior in both organic and aqueous environments is critical for

successful experimental outcomes.

Dimethyl Sulfoxide (DMSO)
CY5.5-COOH chloride exhibits excellent solubility in DMSO, a polar aprotic solvent. This

makes DMSO the ideal choice for preparing high-concentration stock solutions.

Solvent Reported Solubility/Usable Concentration

DMSO

Readily soluble. Stock solutions of 10 mM (~6.2

mg/mL) are commonly prepared[3]. A protocol

for preparing a 12.5 mg/mL DMSO stock

solution for further dilution has also been

documented[1].

Aqueous Buffers
In contrast to its high solubility in DMSO, CY5.5-COOH chloride, as a non-sulfonated cyanine

dye, has limited solubility in aqueous solutions. The carboxylic acid moiety influences its

solubility in a pH-dependent manner.

The pKa of a typical aliphatic carboxylic acid is in the range of 4-5. Above this pH, the

carboxylic acid group will be deprotonated to form a more soluble carboxylate anion. Below this

pH, it will be in its less soluble, protonated form. While the specific pKa of the carboxylic acid

on the CY5.5 molecule is not readily available, this general principle governs its aqueous

solubility.

The fluorescence of CY5.5 is largely independent of pH in the range of 3.5 to 8.3, which is a

significant advantage for its use in various biological buffers.
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Buffer System
Qualitative
Solubility

Quantitative
Solubility

Recommended
Approach

Phosphate-Buffered

Saline (PBS), pH 7.4
Low

Not specified, but

generally poor for

non-sulfonated

cyanine dyes.

Use of an organic co-

solvent is necessary.

Acetate Buffer (e.g.,

pH 5)
Very Low

Not specified.

Expected to be lower

than at neutral or

basic pH due to

protonation of the

carboxylic acid.

Use of an organic co-

solvent is essential.

Bicarbonate/Carbonat

e Buffer (e.g., pH 9)
Low to Moderate

Not specified, but

expected to be higher

than at neutral or

acidic pH due to

deprotonation of the

carboxylic acid.

Use of an organic co-

solvent is still

recommended for

achieving higher

concentrations.

For many applications involving aqueous buffers, a common strategy is to first dissolve the dye

in a minimal amount of an organic co-solvent, such as DMSO, before adding it to the aqueous

medium. It is recommended to keep the final concentration of the organic co-solvent low

(typically ≤10-15%) to avoid potential adverse effects in biological assays.[4]

A specific formulation for in vivo use has been reported with a solubility of ≥ 1.25 mg/mL in a

solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CY5.5-COOH
Chloride Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution for long-term

storage and subsequent dilution.
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Materials:

CY5.5-COOH chloride (solid)

Anhydrous DMSO

Vortex mixer

Microcentrifuge

Procedure:

Allow the vial of solid CY5.5-COOH chloride to equilibrate to room temperature before

opening to prevent moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration. For example, to 1 mg of CY5.5-COOH chloride (MW: 619.2 g/mol ), add

approximately 161.5 µL of DMSO.

Vortex the solution thoroughly until the dye is completely dissolved.

Briefly centrifuge the vial to collect the solution at the bottom.

Store the stock solution at -20°C, protected from light. For long-term storage, aliquoting is

recommended to avoid repeated freeze-thaw cycles.
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Protocol 1: DMSO Stock Solution Preparation

Start: Solid CY5.5-COOH Chloride

Equilibrate to Room Temperature

Add Anhydrous DMSO to achieve 10 mM

Vortex to Dissolve

Centrifuge Briefly

Store at -20°C (aliquoted)

Click to download full resolution via product page

Caption: Workflow for preparing a CY5.5-COOH chloride stock solution in DMSO.

Protocol 2: Preparation of a CY5.5-COOH Chloride
Working Solution in an Aqueous Buffer
This protocol details the preparation of a working solution in an aqueous buffer using a DMSO

co-solvent, a common requirement for biological applications.

Materials:
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10 mM CY5.5-COOH chloride stock solution in DMSO (from Protocol 1)

Desired aqueous buffer (e.g., PBS, pH 7.4)

Vortex mixer

Procedure:

Determine the final desired concentration of CY5.5-COOH chloride in the aqueous buffer.

Calculate the volume of the 10 mM DMSO stock solution needed.

In a separate tube, add the required volume of the aqueous buffer.

While gently vortexing the aqueous buffer, add the calculated volume of the CY5.5-COOH
chloride DMSO stock solution dropwise. This gradual addition helps to prevent precipitation.

Ensure the final concentration of DMSO is compatible with the intended application (typically

≤10-15%).

Use the freshly prepared working solution immediately for best results.

Protocol 2: Aqueous Working Solution Preparation

Start: 10 mM Stock in DMSO

Add Stock Solution to Buffer Dropwise with Vortexing

Aqueous Buffer

Final Working Solution (Use Immediately)

Click to download full resolution via product page
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Caption: Workflow for preparing an aqueous working solution of CY5.5-COOH chloride.

Signaling Pathways and Logical Relationships
The utility of CY5.5-COOH chloride often lies in its conjugation to targeting moieties (e.g.,

antibodies, peptides) for in vivo or in vitro imaging. The logical relationship for its application in

targeted imaging is depicted below.

Logical Flow for Targeted Imaging

CY5.5-COOH Chloride

Covalent Conjugation

Targeting Ligand (e.g., Antibody, Peptide)

Fluorescent Probe (CY5.5-Ligand)

Biological System (Cells, Animal)

Specific Binding

Target Molecule/Receptor

Fluorescence Imaging and Detection
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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